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Compound of Interest

Compound Name: 3-Fluoro-2-hydroxypropanoic acid

Cat. No.: B3052655

For researchers, scientists, and professionals in drug development, the safe handling of
specialized chemical reagents is paramount. This guide provides essential safety and logistical
information for the use of 3-Fluoro-2-hydroxypropanoic acid, ensuring both personal safety
and the integrity of your research.

3-Fluoro-2-hydroxypropanoic acid is a valuable compound in various research and
development applications. However, its hazardous properties necessitate strict adherence to
safety protocols. This document outlines the required personal protective equipment (PPE),
operational procedures, and disposal plans to minimize risks associated with its handling.

Hazard Analysis and Personal Protective Equipment
(PPE)

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 3-Fluoro-2-hydroxypropanoic acid is classified with the following hazards:

Harmful if swallowed[1]

Causes skin irritation[1]

Causes serious eye damage[1]

May cause respiratory irritation[1]
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Given these hazards, a comprehensive PPE plan is mandatory. The following table

summarizes the recommended PPE for handling this chemical.

PPE Category

Specific Recommendations

Reasoning

Hand Protection

Chemical-resistant gloves
(Nitrile or Neoprene

recommended)

To prevent skin contact and
irritation. Nitrile gloves are
suitable for handling most
corrosive chemicals in a

laboratory setting.[2]

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1 standard.
A face shield should be worn
over goggles when there is a

significant risk of splashing.

To protect against serious eye

damage from splashes.[2][3]

Body Protection

Chemical-resistant lab coat or

apron.

To protect the skin from

splashes and contamination.[3]

[4]

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood. If a fume hood is
not available or if
aerosolization is likely, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors and acid gases

should be used.

To prevent respiratory tract
irritation from vapors or

aerosols.[5]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for safety. The following diagram illustrates

the recommended procedure for working with 3-Fluoro-2-hydroxypropanoic acid.
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Workflow for Handling 3-Fluoro-2-hydroxypropanoic Acid
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i
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i
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roceed to handling

Handling

Weigh/Measure Chemical

i

Perform Experiment
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Cleanup & Disposal

Decontaminate Work Area

i

Dispose of Waste

i

Doff and Dispose of PPE

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 3-Fluoro-2-hydroxypropanoic acid.
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Disposal Plan: Managing Halogenated Organic
Waste

Proper disposal of 3-Fluoro-2-hydroxypropanoic acid and any contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance. As a
fluorinated organic compound, it must be disposed of as halogenated organic waste.[6]

The following decision tree outlines the proper disposal path:

Disposal Decision Tree for 3-Fluoro-2-hydroxypropanoic Acid Waste

Is the waste liquid or solid?

Click to download full resolution via product page
Caption: A decision tree for the proper segregation and disposal of waste.
Key Disposal Principles:

e Segregation: Never mix halogenated organic waste with non-halogenated waste streams.[6]
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» Labeling: All waste containers must be clearly labeled with the full chemical name and
associated hazards.

o Containment: Waste containers should be kept closed except when adding waste and stored
in a secondary containment tray.

By implementing these safety and handling protocols, researchers can confidently and safely
utilize 3-Fluoro-2-hydroxypropanoic acid in their work, fostering a secure and productive
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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